Cas no 2229029-77-8 (3-(2,6-dimethoxy-4-methylphenyl)propanoic acid)

• Product Name: 3-(2,6-dimethoxy-4-methylphenyl)propanoic acid
• CAS No: 2229029-77-8
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 6280708
• PubChem ID: 165838497
• Update Time: 2025-06-29

3-(2,6-dimethoxy-4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dimethoxy-4-methylphenyl)propanoic acid
• EN300-1733917
• 2229029-77-8

• Inchi： 1S/C12H16O4/c1-8-6-10(15-2)9(4-5-12(13)14)11(7-8)16-3/h6-7H,4-5H2,1-3H3,(H,13,14)
• InChI Key： ITZCWDVWYJWSEX-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=C(C=1CCC(=O)O)OC

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-(2,6-dimethoxy-4-methylphenyl)propanoic acid

Introduction to 3-(2,6-dimethoxy-4-methylphenyl)propanoic acid (CAS No. 2229029-77-8)

3-(2,6-dimethoxy-4-methylphenyl)propanoic acid, identified by the chemical abstracts service number 2229029-77-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a phenyl ring substituted with methoxy and methyl groups, combined with a propanoic acid side chain, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular medicine.

The structural motif of 3-(2,6-dimethoxy-4-methylphenyl)propanoic acid positions it as a valuable intermediate in the synthesis of more complex pharmacophores. The presence of electron-donating methoxy groups at the 2 and 6 positions of the aromatic ring enhances its reactivity, making it a versatile building block for further functionalization. This characteristic is particularly useful in medicinal chemistry, where such intermediates are often employed to modulate binding affinities and selectivity in target proteins.

In recent years, there has been growing interest in phenylpropionic acid derivatives due to their demonstrated biological activity. Specifically, compounds with a similar structural scaffold have shown promise in inhibiting enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The 3-(2,6-dimethoxy-4-methylphenyl)propanoic acid derivative, with its optimized substitution pattern, may serve as a lead compound or scaffold for developing novel therapeutics targeting these pathways.

One of the most compelling aspects of this compound is its potential role in modulating neurotransmitter systems. The aromatic ring structure is known to interact with various neurotransmitter receptors, including serotonergic and dopaminergic targets. Preliminary studies suggest that derivatives of 3-(2,6-dimethoxy-4-methylphenyl)propanoic acid may exhibit anxiolytic or antidepressant-like effects by influencing monoamine neurotransmitter levels. This hypothesis is supported by the presence of methoxy groups, which are commonly found in psychoactive natural products and synthetic drugs known for their central nervous system effects.

The synthesis of 3-(2,6-dimethoxy-4-methylphenyl)propanoic acid involves strategic steps that highlight its synthetic utility. One possible route includes the Friedel-Crafts alkylation of an appropriately substituted benzene derivative followed by esterification and hydrolysis. Alternatively, palladium-catalyzed cross-coupling reactions could be employed to introduce the phenylpropionic acid moiety efficiently. These synthetic strategies not only demonstrate the feasibility of producing this compound but also underscore its importance as a versatile chemical entity.

From a computational chemistry perspective, the molecular dynamics and docking studies of 3-(2,6-dimethoxy-4-methylphenyl)propanoic acid have revealed insights into its binding interactions with biological targets. Molecular modeling has shown that this compound can effectively occupy binding pockets in enzymes and receptors due to its hydrophobic interactions and hydrogen bonding capabilities. Such computational validations are crucial for guiding experimental efforts in drug design and optimization.

The pharmacokinetic properties of 3-(2,6-dimethoxy-4-methylphenyl)propanoic acid are also under investigation. In vitro studies have begun to explore its metabolic stability and solubility profile, which are critical factors for determining its suitability as an oral therapeutic agent. Preliminary data suggest that this compound exhibits moderate solubility in water and stability under standard metabolic conditions, making it a promising candidate for further development.

Moreover, the environmental impact and biodegradability of 3-(2,6-dimethoxy-4-methylphenyl)propanoic acid are being assessed as part of broader sustainability initiatives in pharmaceutical research. The presence of biocompatible functional groups suggests that this compound may degrade into less toxic metabolites under physiological conditions. This aligns with the growing emphasis on green chemistry principles in drug development.

In conclusion,3-(2,6-dimethoxy-4-methylphenyl)propanoic acid (CAS No. 2229029-77-8) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and potential biological activity. Its role as an intermediate in drug synthesis, along with its promising pharmacological properties, positions it as a compound worthy of further investigation. As research continues to uncover new applications for this molecule, it is expected to play an increasingly important role in the development of next-generation therapeutics targeting neurological disorders, inflammation, and other critical health challenges.